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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylheptane

Cat. No.: B15455428 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of the

branched alkane, 2,2,4,4-tetramethylheptane. Due to the limited availability of publicly

accessible experimental data, this guide combines computed property values with established,

generalized experimental protocols for the determination of key physical characteristics.

Core Physical and Chemical Properties
2,2,4,4-Tetramethylheptane is a highly branched saturated hydrocarbon with the chemical

formula C₁₁H₂₄. Its structure consists of a seven-carbon heptane chain with four methyl groups

attached at the second and fourth positions. This high degree of branching significantly

influences its physical properties, particularly its boiling point and density, when compared to its

linear isomer, n-undecane.

Below is a summary of the available computed and basic identification data for 2,2,4,4-
tetramethylheptane. It is important to note that while extensive experimental thermophysical

and thermochemical data are available through the National Institute of Standards and

Technology (NIST) / TRC Web Thermo Tables, these are part of a subscription service and not

publicly detailed.[1][2]
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Property Value Source

IUPAC Name 2,2,4,4-Tetramethylheptane PubChem[3]

Molecular Formula C₁₁H₂₄ PubChem[3]

Molecular Weight 156.31 g/mol PubChem[3]

CAS Number 61868-44-8 NIST[2]

Computed XLogP3-AA 5.3 PubChem[3]

Boiling Point
Experimental data not readily

available.

Melting Point
Experimental data not readily

available.

Density
Experimental data not readily

available.

Refractive Index
Experimental data not readily

available.

Viscosity
Experimental data not readily

available.

Experimental Protocols for Determination of
Physical Characteristics
While specific experimental values for 2,2,4,4-tetramethylheptane are not readily available in

public literature, the following are detailed, standard methodologies for the determination of the

key physical properties of liquid hydrocarbons.

Boiling Point Determination (Ebulliometry)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant at a given

pressure.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a port for a thermometer, a condenser, and a receiving flask. The

thermometer bulb should be positioned so that its top is level with the bottom of the side-arm

of the distillation head to accurately measure the temperature of the vapor in equilibrium with

the boiling liquid.

Sample Preparation: A small volume of 2,2,4,4-tetramethylheptane, along with a few boiling

chips to ensure smooth boiling, is placed in the round-bottom flask.

Heating: The flask is gently heated using a heating mantle. The liquid will begin to boil, and

its vapor will rise into the distillation head.

Temperature Reading: The temperature is monitored closely. The boiling point is recorded as

the temperature at which the vapor temperature stabilizes while the liquid is distilling at a

steady rate.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If

the atmospheric pressure is not exactly 760 mmHg, a pressure correction is applied to

determine the normal boiling point.

Density Measurement (Pycnometry)
Density is the mass per unit volume of a substance. For liquids, it is commonly measured using

a pycnometer, which is a glass flask with a precisely known volume.

Methodology:

Pycnometer Calibration: The empty pycnometer is thoroughly cleaned, dried, and weighed. It

is then filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature, and the filled pycnometer is weighed. The volume of the pycnometer is

calculated from the mass and density of the reference liquid.

Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It is then

filled with 2,2,4,4-tetramethylheptane at the same specific temperature.

Weighing: The pycnometer filled with the sample is weighed.
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Calculation: The mass of the 2,2,4,4-tetramethylheptane sample is determined by

subtracting the mass of the empty pycnometer. The density is then calculated by dividing the

mass of the sample by the calibrated volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometry)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a pure substance at a given

temperature and wavelength of light.

Methodology:

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, typically distilled water. The prisms of the refractometer are cleaned

with a soft tissue and a suitable solvent (e.g., acetone or ethanol).

Sample Application: A few drops of 2,2,4,4-tetramethylheptane are placed on the surface of

the measuring prism. The prisms are then closed and locked.

Measurement: Light is passed through the sample, and the telescope eyepiece is adjusted

until the dividing line between the light and dark fields is sharp and centered on the

crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Control: The temperature of the prisms is controlled using a circulating water

bath, and the temperature at which the measurement is taken is recorded. A correction factor

is applied if the measurement temperature deviates from the standard temperature (usually

20°C or 25°C).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

core physical characteristics of a liquid organic compound like 2,2,4,4-tetramethylheptane.
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Workflow for Physical Characterization of 2,2,4,4-Tetramethylheptane

Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Acquire/Synthesize 2,2,4,4-Tetramethylheptane

Purify by Fractional Distillation

Assess Purity (e.g., GC-MS)

Determine Boiling Point
(Ebulliometry)

Pure Sample

Measure Density
(Pycnometry)

Pure Sample

Measure Refractive Index
(Abbe Refractometry)

Pure Sample

Determine Melting Point
(if applicable, by cooling curve analysis)

Pure Sample

Collect Raw Data
(Temperature, Mass, Volume, Refractive Index)

Perform Calculations and Corrections
(e.g., Pressure and Temperature Corrections)

Report Final Physical Constants

Click to download full resolution via product page

Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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